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Compound of Interest

Compound Name: (R)-(-)-4-Methyl-2-pentanol

Cat. No.: B091877 Get Quote

This guide provides comprehensive technical information on (R)-(-)-4-Methyl-2-pentanol,
tailored for researchers, scientists, and professionals in drug development. It covers its

chemical identity, physical and chemical properties, and other relevant data.

Chemical Identity
Identifier Value

IUPAC Name (2R)-4-methylpentan-2-ol

CAS Number 16404-54-9[1]

Molecular Formula C₆H₁₄O

Molecular Weight 102.17 g/mol [2]

Synonyms (R)-(-)-Methyl isobutyl carbinol

The racemic mixture, 4-Methyl-2-pentanol, has the CAS number 108-11-2.[2][3][4][5][6] The

standard IUPAC name for the racemate is 4-methylpentan-2-ol.[4][7]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-2-pentanol (racemic) is

presented below. Data for the specific (R)-(-) enantiomer is limited; therefore, data for the

racemate is provided as a close reference.
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Property Value

Appearance Clear, colorless liquid

Boiling Point 131-132 °C

Melting Point -90 °C

Flash Point 41 °C (106 °F)

Density 0.802-0.808 g/cm³

Solubility in water 15 g/L at 20 °C

Vapor Pressure 3.8 mmHg at 20 °C

Spectroscopic Data
Extensive spectroscopic data is available for 4-Methyl-2-pentanol. This includes ¹H NMR, ¹³C

NMR, and mass spectrometry data which are crucial for structural elucidation and purity

assessment.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of (R)-(-)-4-Methyl-
2-pentanol are critical for its application in research and development. A generalized workflow

for its stereoselective synthesis is outlined below.
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Stereoselective Synthesis

Purification

Analysis

Start

4-Methyl-2-pentanone

Asymmetric Reduction
(e.g., using a chiral catalyst like Ru-BINAP)

Reagents

(R)-(-)-4-Methyl-2-pentanol

Crude Product

Fractional Distillation

Pure Enantiomer

Purity Analysis (GC)

Structural Verification (NMR, MS)

Enantiomeric Excess (Chiral GC/HPLC)

(R)-(-)-4-Methyl-2-pentanol
(Chiral Pool) Chiral Intermediate

Functional Group
Transformation Target Molecule

(e.g., API)
Further Synthesis Steps
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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